Cas no 2230806-88-7 (N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine)

• Product Name: N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine
• CAS No: 2230806-88-7
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 6287078
• PubChem ID: 137965981
• Update Time: 2025-05-23

N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[1H-Indol-3-yl(phenyl)methyl]hydroxylamine
• N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine
• EN300-6473230
• 2230806-88-7

• Inchi： 1S/C15H14N2O/c18-17-15(11-6-2-1-3-7-11)13-10-16-14-9-5-4-8-12(13)14/h1-10,15-18H
• InChI Key： CWBCYMLKQCKXHO-UHFFFAOYSA-N
• SMILES： ONC(C1C=CC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 238.110613074g/mol
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Additional information on N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine

N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine: A Comprehensive Overview

N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine, commonly referred to by its CAS number 2230806-88-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and as a versatile building block in synthetic chemistry. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine is characterized by an indole ring system fused with a hydroxylamine group. The indole moiety, known for its aromatic stability and bioactivity, plays a pivotal role in the compound's interactions with biological systems. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic interventions.

One of the most notable aspects of this compound is its synthesis. Researchers have developed efficient methodologies to synthesize N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine, often employing catalytic asymmetric synthesis techniques. These methods not only enhance yield but also improve the enantioselectivity of the product, which is crucial for pharmaceutical applications. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high-purity synthesis of this compound.

In terms of applications, N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine has shown promise in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Recent research indicates that this compound can inhibit specific kinase targets with high potency, suggesting its potential as a lead molecule for anticancer drug development.

Beyond pharmacology, this compound has also found utility in materials science. Its ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensor technology. For example, a 2023 study explored its use as a ligand in metalloporphyrin complexes for detecting trace amounts of heavy metals in water.

The bioavailability and pharmacokinetics of N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine have been extensively studied. Preclinical trials indicate that it exhibits favorable absorption profiles and low toxicity levels, which are essential attributes for drug candidates. However, further studies are required to fully understand its long-term effects and mechanisms of action in vivo.

In conclusion, N-[(1H-indol-3-yl)(phenyl)methyl]hydroxylamine (CAS No: 2230806-88-7) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, efficient synthesis methods, and diverse applications underscore its significance in both academic research and industrial development. As ongoing studies continue to unravel its potential, this compound is poised to make substantial contributions to various scientific domains.